Cas no 22199-74-2 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-thienylacetyl)amino]-, (6R-trans)-,compd. with 2-aminoethanol (1:1) (9CI))

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-thienylacetyl)amino]-, (6R-trans)-,compd. with 2-aminoethanol (1:1) (9CI) structure
22199-74-2 structure
Product name:5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-thienylacetyl)amino]-, (6R-trans)-,compd. with 2-aminoethanol (1:1) (9CI)
CAS No:22199-74-2
MF:C16H16N2O6S2
MW:457.52112
CID:281717
PubChem ID:133082149

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-thienylacetyl)amino]-, (6R-trans)-,compd. with 2-aminoethanol (1:1) (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-thienylacetyl)amino]-, (6R-trans)-,compd. with 2-aminoethanol (1:1) (9CI)
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-thienylacetyl)amino]-, (6R-trans)-,co
    • IW6KLJ5ANA
    • 22199-74-2
    • Cephalothin ethanolamine
    • 7-(2-Thienylacetamido)cephalosporanic acid ethanolamine salt
    • UNII-IW6KLJ5ANA
    • Inchi: InChI=1S/C16H16N2O6S2.C2H7NO/c1-8(19)24-6-9-7-26-15-12(14(21)18(15)13(9)16(22)23)17-11(20)5-10-3-2-4-25-10;3-1-2-4/h2-4,12,15H,5-7H2,1H3,(H,17,20)(H,22,23);4H,1-3H2
    • InChI Key: DZGMMKAGEYLTBD-UHFFFAOYSA-N
    • SMILES: NCCO.CC(OCC1CSC2C(C(=O)N2C=1C(=O)O)NC(CC1=CC=CS1)=O)=O

Computed Properties

  • Exact Mass: 457.09789
  • Monoisotopic Mass: 457.098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 690
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 213A^2

Experimental Properties

  • Boiling Point: 757.2°Cat760mmHg
  • Flash Point: 411.8°C
  • PSA: 159.26

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